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Compound of Interest

1,1,1,3,3,3-Hexafluoropropan-2-ol-
a2

Cat. No.: B108054

Compound Name:

Audience: Researchers, scientists, and drug development professionals.

This guide provides an in-depth overview of the safety protocols and handling procedures for
deuterated hexafluoroisopropanol (HFIP-d2). Given that the primary difference between HFIP-
d2 and its non-deuterated analog, hexafluoroisopropanol (HFIP), is isotopic, their chemical
reactivity and toxicological profiles are considered virtually identical. Therefore, safety and
handling procedures for HFIP are directly applicable to HFIP-d2.

HFIP-d2 is a colorless, volatile, and corrosive liquid with a pungent odor, primarily used as a
solvent in NMR spectroscopy and for solubilizing peptides and protein aggregates in
biochemical research.[1][2][3][4] Its unique properties, including strong hydrogen bonding
capabilities and high polarity, also make it a valuable solvent in organic synthesis.[3][5][6]
However, its hazardous nature necessitates strict adherence to safety protocols to minimize
risks to personnel and the environment.

Physicochemical and Toxicological Data

Understanding the fundamental properties of HFIP-d2 is crucial for its safe handling. The data
presented below is compiled from various safety data sheets and chemical repositories.

Table 1: Physicochemical Properties of HFIP-d2 and HFIP
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Property

CAS Number

Deuterated
Hexafluoroisopropanol
(HFIP-d2)

38701-74-5[1][2]

Hexafluoroisopropanol
(HFIP)

920-66-1[2]

Molecular Formula

C3D2F60 / (CF3)2CDODI[2]

C3H2FsO / (CF3)2CHOH[7]

Molecular Weight 170.05 g/mol [2][8] 168.04 g/mol [9]
Appearance Colorless liquid Colorless, volatile liquid[3]
Odor Pungent Pungent, Strong[3][7]
Boiling Point 59 °C[8] 58-59 °C[7]

Melting Point -4 °C[8] -4 °C[7]

Density ~1.60 g/mL[8] 1.596 g/mL at 25 °C[3]
Vapor Pressure Not available 20.7 kPa at 25 °C

Water Solubility

Completely miscible[1]

Miscible[3]

| pKa | ~9.3 (assumed similar to HFIP) | 9.3[3] |

Table 2: GHS Hazard Classification and Statements
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Hazard Class Category Hazard Statement

H314: Causes severe skin
Skin Corrosion / Irritation 1A burns and eye damage[1]
[10][11]

H318: Causes serious eye

Serious Eye Damage 1
damage[1][10]

H302 + H312 + H332: Harmful

Acute Toxicity (Oral, Dermal, ) ) )
4 if swallowed, in contact with

Inhalation) _ .
skin or if inhaled[10][11]
H361fd: Suspected of
. . damaging fertility. Suspected
Reproductive Toxicity 2

of damaging the unborn child.

[1]9]

H373: May cause damage to

N o organs (central nervous
Specific Target Organ Toxicity
system) through prolonged or
(Repeated Exposure) )
repeated exposure if

swallowed.[1]

| Specific Target Organ Toxicity (Single Exposure) | 3 | H335: May cause respiratory irritation.
[10] |

Safe Handling and Engineering Controls

All work involving HFIP-d2 must be conducted with appropriate engineering controls and
personal protective equipment to prevent exposure.

e Primary Engineering Control: All handling of HFIP-d2 must be performed inside a certified
chemical fume hood to control the inhalation of its volatile and harmful vapors.[12] The work
area should be well-ventilated.[1]

o Materials: Use only glass containers, as HFIP is corrosive to plastics.[12] Ensure all
containers are kept tightly closed when not in use and are properly sealed and stored upright
to prevent leakage.[12]
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o General Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in
the handling area.[11] Wash hands thoroughly with soap and water after handling, even if
gloves were worn.[1][11]

A comprehensive PPE strategy is mandatory. The following diagram outlines the selection
process for appropriate PPE when working with HFIP-d2.
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PPE Selection for HFIP-d2 Handling

Prepare to Handle
HFIP-d2

Confirm Work is Inside
a Certified Fume Hood

Don Base PPE:
- Chemical Splash Goggles
- Impervious Lab Coat
- Double-layered Gloves (e.g., Butyl)

STOP!
Do Not Proceed
Without Fume Hood

High-Risk Operation?
(e.g., large volume, heating)

Add Advanced PPE:
- Face Shield (min. 8-inch)
- Appropriate Respirator
(if required by assessment)

No

Proceed with Work

Click to download full resolution via product page

Caption: PPE selection workflow for handling HFIP-d2.
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e Eye and Face Protection: Tightly fitting chemical splash goggles are mandatory.[12] An 8-
inch minimum face shield should be worn in addition to goggles, especially when handling
larger quantities or when there is a risk of splashing.[12]

e Hand Protection: Use impervious gloves. Butyl rubber gloves are recommended over
standard nitrile for better resistance.[13] Double-gloving is a best practice.[12] Gloves must
be inspected for integrity before use, and a proper glove removal technique must be
employed to avoid skin contact.[12]

o Body Protection: Wear a long-sleeved, impervious lab coat, long pants, and closed-toe
shoes to ensure no skin is exposed.[12]

o Respiratory Protection: Work should be conducted in a fume hood to eliminate the need for
respiratory protection. If a risk assessment determines that a respirator is necessary (e.g.,
for a large spill cleanup), a full-face respirator with appropriate cartridges (type AXBEK) or a
full-face supplied-air respirator must be used by trained and fit-tested personnel.[12]

Storage and Incompatibility
Proper storage is critical to prevent hazardous reactions and degradation.

o Conditions: Store in a cool, dry, and well-ventilated area designated for corrosive materials.
Keep containers tightly closed and store them locked up.

e Incompatible Materials: Segregate HFIP-d2 from strong oxidizing agents, alkali metals,
strong acids, bases, aluminum, and zinc.[1]

Emergency Procedures

Immediate and appropriate action is vital in the event of an exposure or spill.

The following flowchart details the initial response to an exposure.
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First Aid Response for HFIP-d2 Exposure

Identify Exposure Route

Skin Eyes Inhalation Ingestion

Skin Contact: Eye Contact: Inhalation:
1. Immediately remove all contaminated clothing. 1. Immediately flush with flowing water for 15+ mins, holding eyelids open. 1. Move victim to fresh air immediately.
2. Flush skin with copious amounts of water. 2. Protect uninjured eye. 2. Keep at rest in a comfortable position.

" Seek Immediate Medical Attention.
Show SDS to physician.

Click to download full resolution via product page
Caption: First aid decision workflow following exposure to HFIP-d2.

o General Advice: First responders must protect themselves. Show the Safety Data Sheet
(SDS) to the attending physician.[1]

o Skin Contact: Immediate medical treatment is required as corrosive injuries can be difficult to
heal.[1]

o Eye Contact: After flushing, consult an ophthalmologist immediately.[1]
 Ingestion: Ingestion presents a danger of perforation of the esophagus and stomach.[1]

Prompt and safe cleanup of spills is essential to prevent wider contamination and exposure.
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Small Spill Cleanup Protocol for HFIP-d2

Alert personnel in the immediate area.
Ensure area is well-ventilated.

4
Don appropriate PPE
(respirator, face shield, double gloves, etc.)
4

Contain the spill.
Cover drains and use inert absorbent material
(sand, diatomaceous earth).

l

Carefully collect absorbed material
into a labeled, compatible (glass) container
for hazardous waste.

'

Decontaminate the spill area
with soap and water.

Dispose of all contaminated materials
as hazardous waste.
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Workflow: NMR Sample Preparation with HFIP-d2

Begin Protocol

Safety Check:
Work in Fume Hood?
Appropriate PPE donned?

Weigh solute and STOP!
transfer to NMR tube. Address safety issue.
Add HFIP-d2 solvent
using a pipette.

;

Securely cap NMR tube)

and mix until dissolved.

\

Wipe exterior of tube.
Dispose of wipe as hazardous waste.

Dispose of all contaminated
materials as hazardous waste.

Proceed to NMR Analysis

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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